Cas no 189097-35-6 (5-Bromobenzo[b]naphtho[1,2-d]thiophene)

• Product Name: 5-Bromobenzo[b]naphtho[1,2-d]thiophene
• CAS No: 189097-35-6
• MF: C₁₆H₉BrS
• MW: 313.211662054062
• MDL: MFCD28100973
• CID: 2360565
• PubChem ID: 13465180
• Update Time: 2025-04-21

5-Bromobenzo[b]naphtho[1,2-d]thiophene Chemical and Physical Properties

Names and Identifiers

• 5-bromonaphtho[2,1-b][1]benzothiole
• 5-Bromobenzo[b]naphtho[1,2-d]thiophene
• Benzo[b]naphtho[1,2-d]thiophene, 5-bromo-
• RL02402
• DB-100220
• 8-bromo-11-thiatetracyclo[8.7.0.0(2),?.0(1)(2),(1)?]heptadeca-1(10),2(7),3,5,8,12(17),13,15-octaene
• G79338
• J-519696
• 189097-35-6
• SCHEMBL16231227
• MFCD28100973
• CS-0378125
• B5940
• XH1515
• BS-53713

• MDL： MFCD28100973
• Inchi： 1S/C16H9BrS/c17-13-9-15-16(11-6-2-1-5-10(11)13)12-7-3-4-8-14(12)18-15/h1-9H
• InChI Key： QVRGGAUEEZOTCD-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C3C=CC=CC=3S2)C2C=CC=CC=21

Computed Properties

• Exact Mass: 311.96083g/mol
• Monoisotopic Mass: 311.96083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 28.2

Experimental Properties

• Density: 1.586±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 161.0 to 165.0 deg-C
• Boiling Point: 481.2±18.0 °C at 760 mmHg
• Flash Point: 244.8±21.2 °C
• Solubility: Insuluble (1.1E-5 g/L) (25 ºC),
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

5-Bromobenzo[b]naphtho[1,2-d]thiophene Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• Storage Condition：4° CStore…,-4℃Store…Better